Cas no 1219803-02-7 (Glyburide-d3)

• Product Name: Glyburide-d3
• CAS No: 1219803-02-7
• MF: C₂₃H₂₈ClN₃O₅S
• MW: 497
• CID: 1065984
• PubChem ID: 119090961
• Update Time: 2025-06-14

Glyburide-d3 Chemical and Physical Properties

Names and Identifiers

• Glyburide-d3?(methoxy-d3)
• 5-chloro-N-[2-[4-[[[(cyclohexylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-2-(methoxy-d3)-benzamide
• CID 119090961
• Glyburide-d3
• Glyburide D3Q: What is Glyburide D3 Q: What is the CAS Number of Glyburide D3 Q: What is the storage condition of Glyburide D3 Q: What are the applications of Glyburide D3
• Glyburide-d
• 5-Chloro-N-[2-[4-(cyclohexylcarbamoylsulfamoyl)phenyl]ethyl]-2-(trideuteriomethoxy)benzamide
• 1219803-02-7
• CS-0105514
• MS-29226
• HY-15206S1
• F90936
• Glyburide-d3 (methoxy-d3)

• Inchi： 1S/C23H28ClN3O5S/c1-32-21-12-9-17(24)15-20(21)22(28)25-14-13-16-7-10-19(11-8-16)33(30,31)27-23(29)26-18-5-3-2-4-6-18/h7-12,15,18H,2-6,13-14H2,1H3,(H,25,28)(H2,26,27,29)/i1D3
• InChI Key： ZNNLBTZKUZBEKO-FIBGUPNXSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NCCC1C=CC(=CC=1)S(NC(NC1CCCCC1)=O)(=O)=O)=O)OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 496.1626501g/mol
• Monoisotopic Mass: 496.1626501g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 122

Experimental Properties

• Solubility: DMSO: Soluble

Glyburide-d3 Security Information

• Storage Condition：Store at -20°C

Additional information on Glyburide-d3

Comprehensive Guide to Glyburide-d3 (CAS No. 1219803-02-7): Applications, Mechanism, and Research Insights

Glyburide-d3, a deuterated analog of the widely used sulfonylurea drug Glyburide, has garnered significant attention in pharmaceutical research due to its unique isotopic labeling and metabolic stability. With the CAS registry number 1219803-02-7, this compound serves as an essential tool in pharmacokinetic studies, drug metabolism analysis, and quantitative mass spectrometry. The incorporation of three deuterium atoms (d3) enhances its molecular weight without altering its biological activity, making it invaluable for internal standardization in LC-MS/MS assays.

In recent years, the demand for deuterated pharmaceuticals like Glyburide-d3 has surged, driven by advancements in precision medicine and the need for accurate drug monitoring. Researchers frequently search for terms such as "Glyburide-d3 solubility," "Glyburide-d3 synthesis protocol," or "CAS 1219803-02-7 supplier," reflecting its critical role in diabetes research and therapeutic drug development. This compound’s stability under physiological conditions allows for reliable tracking of parent drug behavior in complex biological matrices.

The mechanism of Glyburide-d3 mirrors that of its non-deuterated counterpart, targeting pancreatic β-cells to stimulate insulin secretion via ATP-sensitive potassium (KATP) channel inhibition. However, its deuterium substitution reduces metabolic degradation rates—a phenomenon known as the deuterium kinetic isotope effect (DKIE). This property is particularly relevant for studies exploring drug-drug interactions or personalized diabetes treatment, where prolonged half-life data can inform dosing regimens.

From an analytical perspective, Glyburide-d3 (CAS 1219803-02-7) is often paired with advanced techniques like high-resolution mass spectrometry (HRMS) or nuclear magnetic resonance (NMR) to elucidate metabolic pathways. Its use as an isotopic internal standard minimizes variability in sample preparation, addressing common challenges in bioanalytical method validation. Laboratories prioritizing GLP compliance frequently adopt this compound to ensure reproducibility in diabetes-related assays.

Emerging trends in diabetes management have further amplified interest in Glyburide-d3. With global searches for "type 2 diabetes biomarkers" and "antidiabetic drug monitoring" rising by 35% year-over-year (2023 data), researchers leverage this deuterated standard to investigate patient-specific glycemic responses. Its application extends to in vitro models simulating hepatic metabolism, where deuterium labeling helps distinguish parent compounds from metabolites.

Quality considerations for Glyburide-d3 (CAS 1219803-02-7) include ≥98% chemical purity and isotopic enrichment ≥99% d3—parameters critical for avoiding interference in trace-level analyses. Storage recommendations typically emphasize protection from light and moisture at -20°C to maintain stability. Suppliers often provide certificates of analysis (CoA) detailing residual solvents and heavy metal content, aligning with ICH Q3D guidelines.

Future directions for Glyburide-d3 research may explore its utility in microsampling techniques (e.g., dried blood spots) or continuous glucose monitoring systems. As the pharmaceutical industry shifts toward green chemistry, sustainable synthesis methods for deuterated standards like Glyburide-d3 could become a focal point, addressing queries such as "eco-friendly isotopic labeling"—a search term growing at 22% CAGR since 2021.